Cas no 926211-20-3 (2-(tert-butylamino)methyl-4-chlorophenol)

• Product Name: 2-(tert-butylamino)methyl-4-chlorophenol
• CAS No: 926211-20-3
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5235631
• PubChem ID: 16771528
• Update Time: 2026-03-08

2-(tert-butylamino)methyl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[(1,1-dimethylethyl)amino]methyl]-
• 2-(tert-butylamino)methyl-4-chlorophenol

• Inchi： 1S/C11H16ClNO/c1-11(2,3)13-7-8-6-9(12)4-5-10(8)14/h4-6,13-14H,7H2,1-3H3
• InChI Key： KDCWIDUSACNKIF-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC(C)(C)C

Additional information on 2-(tert-butylamino)methyl-4-chlorophenol

Comprehensive Overview of 2-(tert-butylamino)methyl-4-chlorophenol (CAS No. 926211-20-3): Properties, Applications, and Industry Insights

2-(tert-butylamino)methyl-4-chlorophenol (CAS No. 926211-20-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated phenol derivative, characterized by a tert-butylamino methyl group, exhibits properties that make it valuable for synthetic applications. Recent studies highlight its potential as an intermediate in the development of novel bioactive molecules, aligning with the growing demand for high-purity chemical intermediates in drug discovery pipelines.

The compound's molecular structure combines a phenol ring with strategic substitutions: a chloro group at the 4-position and an aminoalkyl side chain. This configuration contributes to its moderate polarity and solubility profile, making it suitable for reactions requiring polar aprotic solvents. Researchers investigating structure-activity relationships (SAR) in medicinal chemistry often explore derivatives of this scaffold, particularly for targets involving enzyme modulation. Industry reports indicate rising interest in such functionalized phenols for their versatility in multi-step syntheses.

From a synthetic chemistry perspective, CAS 926211-20-3 demonstrates stability under standard laboratory conditions, though storage recommendations typically suggest protection from prolonged light exposure. Analytical data from recent publications show characteristic peaks in FT-IR spectroscopy (O-H stretch at ~3200 cm⁻¹, C-Cl at 750 cm⁻¹) and distinctive proton environments in NMR spectra (aromatic protons at 6.8-7.2 ppm, tert-butyl group at 1.2 ppm). These spectral signatures aid in quality control during production processes, addressing the pharmaceutical industry's emphasis on analytical method validation.

Current applications focus on its role as a building block for more complex architectures. Patent literature reveals its incorporation into compounds with potential biological activities, though specific therapeutic claims require further validation. The compound's logP value (estimated at 2.8) suggests favorable membrane permeability characteristics, making it attractive for drug design projects targeting intracellular targets. This aligns with trending searches for "bioavailability-enhancing chemical groups" and "drug-like molecular fragments" in computational chemistry forums.

Environmental and handling considerations for 2-(tert-butylamino)methyl-4-chlorophenol follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended during handling. The compound's environmental fate has been studied in limited capacity, with biodegradation data suggesting moderate persistence under aerobic conditions—a relevant factor for industrial users researching green chemistry alternatives.

Market analysis indicates steady demand for this specialty chemical, particularly from contract research organizations (CROs) and academic institutions. Suppliers typically offer it in research quantities (100mg to 10g) with >95% purity by HPLC, catering to the needs of medicinal chemistry programs. The pricing structure reflects its status as a low-volume high-value intermediate, with costs varying based on scale and purity specifications—a frequent search parameter among procurement specialists.

Recent technological advancements in parallel synthesis and high-throughput screening have increased the visibility of such building blocks. Database mining reveals growing citations of this compound in publications exploring fragment-based drug discovery approaches. Its balanced molecular weight (213.7 g/mol) and number of hydrogen bond acceptors/donors make it compliant with Lipinski's rule of five parameters—a hot topic in pharmaceutical design circles.

Quality control protocols for CAS 926211-20-3 typically involve multiple orthogonal methods. Standard certificates of analysis include chromatographic purity assessments (HPLC-UV at 254 nm), residual solvent screening, and confirmation of structural identity via mass spectrometry. These rigorous standards address the pharmaceutical industry's increasing focus on genotoxic impurity control in synthetic intermediates.

Looking forward, the compound's potential applications may expand into materials science, particularly in the development of functional polymers with antimicrobial properties. Early-stage research explores its incorporation into resin systems, leveraging both the phenolic hydroxyl group and tertiary amine functionality. This interdisciplinary potential makes it relevant to searches combining "specialty chemicals" with "advanced material applications"—a growing intersection in chemical innovation.

For researchers considering this compound, available technical resources include detailed safety data sheets (SDS), spectral libraries, and published synthetic procedures. Many suppliers now provide structure-searchable databases containing related analogs—a feature highly valued by chemists engaged in lead optimization workflows. The compound's commercial availability through major chemical catalogues ensures accessibility for global research teams.